tert-Butyl 5-azaspiro[3.5]nonan-8-ylcarbamate

• IUPAC Name: tert-butyl N-(5-azaspiro[3.5]nonan-8-yl)carbamate
• InChI: InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-5-8-14-13(9-10)6-4-7-13/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key: GTMJBUVQKIEMFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCNC2(C1)CCC2
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• CAS RN: 1934568-59-8

Description

Tert-Butyl 5-azaspiro[3.5]nonan-8-ylcarbamate is a chemical compound with the molecular formula C13H24N2O2. It has a molecular weight of 240.35.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-5-8-14-13(9-10)6-4-7-13/h10,14H,4-9H2,1-3H3,(H,15,16). This indicates the presence of a spiro ring structure in the molecule, which is a common feature in many biologically active compounds.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Synthetic Routes and Chemical Space Exploration

The research into tert-Butyl 5-azaspiro[3.5]nonan-8-ylcarbamate and related compounds primarily focuses on synthetic methodologies and the exploration of novel chemical spaces. One study elaborates on efficient and scalable synthetic routes to a closely related compound, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, which is useful for further selective derivation. This compound serves as a gateway to novel compounds that access chemical spaces complementary to piperidine ring systems, highlighting its potential in drug discovery and chemical biology (Meyers et al., 2009).

Protecting Group Applications

Another facet of research involves the development of new reagents for the introduction of protective groups to amines. For instance, tert-butyl (2,4-dioxo-3-azaspiro [5,5] undecan-3-yl) carbonate (Boc-OASUD) has been described as a novel reagent for preparing N-Boc-amino acids. This compound reacts with amino acids and their esters at room temperature in the presence of a base, providing a better alternative to existing reagents due to its stability and ease of use, thereby facilitating the synthesis of protected amino acids and their esters (Rao et al., 2017).

Drug Discovery and Medicinal Chemistry

The innovative scaffolds, such as 6-azaspiro[4.3]alkanes, synthesized from four-membered-ring ketones, represent another critical area of application. These scaffolds, including those related to tert-Butyl 5-azaspiro[3.5]nonan-8-ylcarbamate, are crucial in drug discovery efforts. The key transformation involves the reaction between electron-deficient exocyclic alkenes and an in-situ generated N-benzylazomethine ylide, illustrating the compound's role in generating new molecular frameworks with potential pharmacological activities (Chalyk et al., 2017).

Safety and Hazards

The compound is classified as a danger according to its safety information. It has hazard statements H315, H318, and H335, indicating that it can cause skin irritation, serious eye damage, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, and wearing protective gloves/protective clothing/eye protection/face protection.